![molecular formula C10H6F3NS B1439455 2-[2-(Trifluoromethyl)phenyl]-1,3-thiazole CAS No. 1159821-68-7](/img/structure/B1439455.png)
2-[2-(Trifluoromethyl)phenyl]-1,3-thiazole
Overview
Description
The compound “2-[2-(Trifluoromethyl)phenyl]-1,3-thiazole” belongs to a class of organic compounds known as thiazoles, which are heterocyclic compounds with a ring structure made up of three carbon atoms, one nitrogen atom, and one sulfur atom . The trifluoromethyl group (CF3) is a substituent derived from methane, where three hydrogen atoms are replaced by fluorine atoms .
Synthesis Analysis
While specific synthesis methods for “2-[2-(Trifluoromethyl)phenyl]-1,3-thiazole” were not found, a general method for synthesizing 2-trifluoromethyl 4,5-disubstituted thiazoles involves the [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates .Scientific Research Applications
Antimicrobial Applications
The compound has been used in the synthesis of 2-Phenyl-5-{2-[3-(trifluoromethyl)phenyl]ethenyl}-1,3,4-oxadiazole derivatives, which have been evaluated for their antimicrobial activity . These derivatives have shown moderate to good activity against microbial strains such as S. aureus, S. pyogenes, E. coli, P. aeruginosa, C. albicans, and A. niger .
Antitumor Applications
The compound has been used in the synthesis of key intermediates of the antitumor agent sorafenib. Sorafenib is a kinase inhibitor that is used to treat renal cell carcinoma, hepatocellular carcinoma, and thyroid carcinoma.
Drug Development
The trifluoromethyl group in the compound has been found in many FDA-approved drugs . The trifluoromethyl group is considered a pharmacophore, a part of a molecular structure that is responsible for a particular biological or pharmacological interaction it undergoes.
Synthesis of Fluorinated Heterocycles
The compound has been used in the synthesis of fluorinated heterocycles . Fluorinated heterocycles are important in modern medicinal chemistry .
Development of Molecularly Imprinted Polymers
The compound has been used in the development of molecularly imprinted polymers . These polymers have specific recognition sites shaped for a target molecule, which allows them to selectively recognize and bind to this target molecule.
Synthesis of 1,3,4-Oxadiazole Derivatives
The compound has been used in the synthesis of 1,3,4-oxadiazole derivatives . These derivatives have a wide range of pharmacological activities, including antitumor, antiviral, antifungal, anticancer, antibacterial, anti-inflammatory, antimicrobial, anti-HIV, antioxidant, analgesic, antitubercular, and antidepressant effects .
properties
IUPAC Name |
2-[2-(trifluoromethyl)phenyl]-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F3NS/c11-10(12,13)8-4-2-1-3-7(8)9-14-5-6-15-9/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJFWGEQFRVBBDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC=CS2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201285516 |
Source
|
| Record name | 2-[2-(Trifluoromethyl)phenyl]thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201285516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1159821-68-7 |
Source
|
| Record name | 2-[2-(Trifluoromethyl)phenyl]thiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159821-68-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[2-(Trifluoromethyl)phenyl]thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201285516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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